Cas no 307310-72-1 (3-Cyclohexyl-L-alaninehydrate)
3-Cyclohexyl-L-alanine hydrate is a non-natural amino acid derivative characterized by the presence of a cyclohexyl group attached to the α-carbon of L-alanine. This modification enhances its hydrophobic properties, making it valuable in peptide synthesis and medicinal chemistry for improving binding affinity and metabolic stability. The hydrate form ensures better handling and solubility in aqueous solutions. Its chiral purity (L-configuration) is critical for maintaining stereoselectivity in biologically active compounds. Commonly used in pharmaceutical research, it serves as a building block for designing enzyme inhibitors, receptor ligands, and peptidomimetics. The cyclohexyl moiety contributes to conformational rigidity, aiding in the study of structure-activity relationships.
3-Cyclohexyl-L-alaninehydrate structure
Product Name:3-Cyclohexyl-L-alaninehydrate
CAS No:307310-72-1
MF:C9H19NO3
MW:189.252063035965
MDL:MFCD03703498
CID:300337
PubChem ID:24867419
Update Time:2025-06-09
3-Cyclohexyl-L-alaninehydrate Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanepropanoicacid, a-amino-, hydrate (1:1), (aS)-
- (S)-2-Amino-3-cyclohexylpropanoic acid hydrate
- (2S)-2-amino-3-cyclohexylpropanoic acid,hydrate
- (S)-(+)-alpha-Amino cyclohexane propionic acid hydrate
- 3-CYCLOHEXYL-L-ALANINE HYDRATE
- L-CHA-OHHydrate
- (S)-(+)-α-AMinocyclohexanepropionic acid hydrate
- (2S)-2-amino-3-cyclohexylpropanoic acid;hydrate
- F14510
- (S)-(+)-alpha-Aminocyclohexanepropionic acid hydrate
- DTXSID40583367
- Cyclohexanepropanoic acid, alpha-amino-, hydrate (1:1), (alphaS)-
- 3-Cyclohexyl-L-alanine--water (1/1)
- (S)-(+)-alpha-Aminocyclohexanepropionic acid hydrate, technical grade
- (S)-2-Amino-3-cyclohexylpropanoicacidhydrate
- AKOS024257966
- HDJQIWAIDCEDEF-QRPNPIFTSA-N
- DS-13052
- SCHEMBL2651079
- MFCD03703498
- CS-0042555
- 307310-72-1
- ?-CYCLOHEXYL-ALANINE HYDRATE
- A-Aminocyclohexanepropionic acid hydrate
- (S)-(+)-
- 3-Cyclohexyl-L-alaninehydrate
-
- MDL: MFCD03703498
- Inchi: 1S/C9H17NO2.H2O/c10-8(9(11)12)6-7-4-2-1-3-5-7;/h7-8H,1-6,10H2,(H,11,12);1H2/t8-;/m0./s1
- InChI Key: HDJQIWAIDCEDEF-QRPNPIFTSA-N
- SMILES: OC([C@H](CC1CCCCC1)N)=O.O
Computed Properties
- Exact Mass: 189.13657
- Monoisotopic Mass: 189.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 64.3Ų
Experimental Properties
- Color/Form: solid
- Melting Point: 234-237 °C (lit.)
- Boiling Point: 387°C at 760 mmHg
- Flash Point: 187.9°C
- PSA: 94.82
- LogP: 2.00470
- Solubility: Not determined
- Optical Activity: [α]21/D +12.0°, c = 1 in 1 M NaOH
3-Cyclohexyl-L-alaninehydrate Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H319
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36
- Safety Instruction: 26
- FLUKA BRAND F CODES:10
-
Hazardous Material Identification:
3-Cyclohexyl-L-alaninehydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QE651-20g |
3-Cyclohexyl-L-alaninehydrate |
307310-72-1 | 97% | 20g |
388.0CNY | 2021-07-12 | |
| TRC | C992265-100mg |
3-Cyclohexyl-L-alaninehydrate |
307310-72-1 | 100mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C992265-500mg |
3-Cyclohexyl-L-alaninehydrate |
307310-72-1 | 500mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C992265-1g |
3-Cyclohexyl-L-alaninehydrate |
307310-72-1 | 1g |
$ 80.00 | 2022-06-06 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S73380-10g |
(S)-2-Amino-3-cyclohexylpropanoic acid hydrate |
307310-72-1 | 10g |
¥126.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S73380-5g |
(S)-2-Amino-3-cyclohexylpropanoic acid hydrate |
307310-72-1 | 5g |
¥76.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S73380-100g |
(S)-2-Amino-3-cyclohexylpropanoic acid hydrate |
307310-72-1 | 100g |
¥1086.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S73380-25g |
(S)-2-Amino-3-cyclohexylpropanoic acid hydrate |
307310-72-1 | 25g |
¥286.0 | 2021-09-04 | ||
| Apollo Scientific | OR52577-5g |
3-Cyclohexyl-L-alanine hydrate |
307310-72-1 | 97% | 5g |
£15.00 | 2025-02-20 | |
| abcr | AB463797-5 g |
3-Cyclohexyl-L-alanine hydrate, 95%; . |
307310-72-1 | 95% | 5g |
€73.10 | 2022-06-10 |
3-Cyclohexyl-L-alaninehydrate Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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